![molecular formula C13H18BrNO2 B297066 2-(4-bromo-3,5-dimethylphenoxy)-N-isopropylacetamide](/img/structure/B297066.png)
2-(4-bromo-3,5-dimethylphenoxy)-N-isopropylacetamide
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Overview
Description
2-(4-bromo-3,5-dimethylphenoxy)-N-isopropylacetamide, also known as A-438079, is a selective antagonist of the P2X7 receptor. This compound has gained attention in the scientific community for its potential therapeutic applications in various diseases, including chronic pain, inflammation, and cancer.
Mechanism of Action
The mechanism of action of 2-(4-bromo-3,5-dimethylphenoxy)-N-isopropylacetamide is through the inhibition of the P2X7 receptor. The P2X7 receptor is a ligand-gated ion channel that is involved in various physiological processes, including pain, inflammation, and immune response. When activated, the P2X7 receptor can induce the production of pro-inflammatory cytokines and chemokines, leading to pain and inflammation.
By blocking the P2X7 receptor, this compound can reduce the production of pro-inflammatory cytokines and chemokines, leading to a reduction in pain and inflammation. Furthermore, this compound can also induce apoptosis in cancer cells by blocking the P2X7 receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. A study by Honore et al. (2006) showed that this compound can reduce neuropathic pain in rats by blocking the P2X7 receptor. This finding suggests that this compound may be a potential therapeutic agent for chronic pain in humans.
Furthermore, this compound has also been shown to reduce the production of pro-inflammatory cytokines and chemokines in human monocytes by inhibiting the P2X7 receptor (Di Virgilio et al., 2017). This finding suggests that this compound may be a potential therapeutic agent for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-bromo-3,5-dimethylphenoxy)-N-isopropylacetamide in lab experiments is its selectivity for the P2X7 receptor. This selectivity allows for more accurate and specific results in experiments involving the P2X7 receptor.
However, one limitation of using this compound in lab experiments is its potential toxicity. A study by Michel et al. (2008) showed that this compound can induce cytotoxicity in some cell lines at high concentrations. This finding suggests that caution should be taken when using this compound in lab experiments.
Future Directions
There are several future directions for research on 2-(4-bromo-3,5-dimethylphenoxy)-N-isopropylacetamide. One potential direction is in the development of this compound analogs with improved pharmacokinetic properties and reduced toxicity.
Furthermore, more research is needed to investigate the potential therapeutic applications of this compound in various diseases, including chronic pain, inflammation, and cancer. This research could lead to the development of new treatments for these diseases.
Conclusion
This compound, also known as this compound, is a selective antagonist of the P2X7 receptor. This compound has gained attention in the scientific community for its potential therapeutic applications in various diseases, including chronic pain, inflammation, and cancer. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
The synthesis of 2-(4-bromo-3,5-dimethylphenoxy)-N-isopropylacetamide involves the reaction of 3,5-dimethyl-4-bromophenol with isopropylamine and acetic anhydride. The reaction is carried out under reflux conditions, and the product is purified by recrystallization. This synthesis method has been described in detail in a research article by Michel et al. (2008).
Scientific Research Applications
2-(4-bromo-3,5-dimethylphenoxy)-N-isopropylacetamide has been extensively studied in various scientific research fields. One of the most promising applications of this compound is in the treatment of chronic pain. A study by Honore et al. (2006) showed that this compound can effectively reduce neuropathic pain in rats by blocking the P2X7 receptor. This finding has led to further research on the potential use of this compound in the treatment of chronic pain in humans.
Another area of research for this compound is in the treatment of inflammation. A study by Di Virgilio et al. (2017) showed that this compound can reduce the production of pro-inflammatory cytokines in human monocytes by inhibiting the P2X7 receptor. This finding suggests that this compound may be a promising therapeutic agent for inflammatory diseases.
Furthermore, this compound has also been studied for its potential anti-cancer properties. A study by Adinolfi et al. (2012) showed that this compound can induce apoptosis in human melanoma cells by blocking the P2X7 receptor. This finding suggests that this compound may be a potential therapeutic agent for the treatment of melanoma and other types of cancer.
Properties
Molecular Formula |
C13H18BrNO2 |
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Molecular Weight |
300.19 g/mol |
IUPAC Name |
2-(4-bromo-3,5-dimethylphenoxy)-N-propan-2-ylacetamide |
InChI |
InChI=1S/C13H18BrNO2/c1-8(2)15-12(16)7-17-11-5-9(3)13(14)10(4)6-11/h5-6,8H,7H2,1-4H3,(H,15,16) |
InChI Key |
YFVDZIKQSOVNTQ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1Br)C)OCC(=O)NC(C)C |
Canonical SMILES |
CC1=CC(=CC(=C1Br)C)OCC(=O)NC(C)C |
Origin of Product |
United States |
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